Cas no 127472-42-8 (1-Desmethyl 2-Methyl Granisetron)
127472-42-8 structure
Product Name:1-Desmethyl 2-Methyl Granisetron
CAS No:127472-42-8
MF:C18H24N4O
MW:312.42
MDL:MFCD09840381
CID:830711
Update Time:2020-09-02
1-Desmethyl 2-Methyl Granisetron Chemical and Physical Properties
Names and Identifiers
-
- Granisetron Related Compound A
- 1-Desmethyl 2-Methyl Granisetron (Granisetron Impurity A)
- GRANISETRON IMPURITY A
- 1-DESMETHYL 2-METHYL GRANISETRON
- 2-methyl-N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)indazole-3-carboxamide
- 2-Methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide
- 2-Methyl-N-[(3-endo)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide
- Granisetron EP impurity A
- Granisetron EP impurity A -I
- endo-N-(9-Methyl-9-Azabicyclo[3.3.1]non-3-yl)-2-methyl-2H-indazole-3-carboxamide
- Granisetron Related Compound A (15 mg) (2-methyl-N-[(1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]non-3-yl]-2H-indazole-3-carboxamide)
- 1-Desmethyl 2-Methyl Granisetron
-
- MDL: MFCD09840381
Computed Properties
- Exact Mass: 312.19500
- Monoisotopic Mass: 312.195011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 312.4g/mol
- XLogP3: 2.8
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 218-221°C
- Solubility: Almost insoluble (0.016 g/l) (25 º C),
- PSA: 50.16000
- LogP: 2.64720
1-Desmethyl 2-Methyl Granisetron Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Store at room temperature
1-Desmethyl 2-Methyl Granisetron Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB336226-5 mg |
endo-N-(9-Methyl-9-azabicyclo[3.3.1]non-3yl)-2-methyl-2H-indazole-3-carboamide; 98% |
127472-42-8 | 5mg |
€578.50 | 2022-08-31 | ||
| TRC | D292085-1mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 1mg |
$85.00 | 2023-05-18 | ||
| TRC | D292085-2mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 2mg |
$136.00 | 2023-05-18 | ||
| TRC | D292085-5mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 5mg |
$ 221.00 | 2023-09-08 | ||
| TRC | D292085-10mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 10mg |
$ 396.00 | 2023-09-08 | ||
| TRC | D292085-50mg |
1-Desmethyl 2-Methyl Granisetron |
127472-42-8 | 50mg |
$ 1669.00 | 2023-09-08 | ||
| Biosynth | ID21230-250 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 250ug |
$69.30 | 2023-01-04 | ||
| Biosynth | ID21230-500 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 500ug |
$115.50 | 2023-01-04 | ||
| Biosynth | ID21230-1000 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 1mg |
$173.25 | 2023-01-04 | ||
| Biosynth | ID21230-2000 ug |
1-Desmethyl 2-methyl granisetron |
127472-42-8 | 2mg |
$231.00 | 2023-01-04 |
1-Desmethyl 2-Methyl Granisetron Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
127472-42-8 (1-Desmethyl 2-Methyl Granisetron) Related Products
- 109889-09-0(Granisetron)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk